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Compound of Interest

Compound Name: Caspase-9 Inhibitor Z-LEHD-FMK

Cat. No.: B1574761

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like the Caspase-9 Inhibitor Z-LEHD-FMK are paramount for a
secure laboratory environment and regulatory compliance. This guide provides a detailed, step-
by-step operational and disposal plan for this potent, cell-permeable, and irreversible inhibitor
of caspase-9.

Immediate Safety and Handling

Before handling Z-LEHD-FMK, it is crucial to consult the manufacturer's Safety Data Sheet
(SDS) for specific hazard information.[1] Always handle the compound in a well-ventilated area,
preferably within a chemical fume hood.[1] Adherence to personal protective equipment (PPE)
guidelines is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE):[1]

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

Respiratory Protection: When handling the powdered form, a dust mask or respirator is
necessary to avoid inhalation.[1]
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Physical and Chemical Properties

A thorough understanding of the inhibitor's properties is essential for its safe management.

Property Value

Molecular Formula Cs4H44FaN6O12

Molecular Weight 804.74 g/mol [1]

Appearance Powder[1]

Solubility DMSO: 100 mg/mL (124.26 mM)[1]

Store the powder at -20°C. Solutions are
Storage
unstable and should be prepared fresh.[1]

Step-by-Step Disposal Protocol

The following procedures are recommended for the safe disposal of Z-LEHD-FMK and
associated waste. These are general guidelines and should be adapted to comply with your
institution's specific Environmental Health and Safety (EHS) protocols.[1]

Waste Segregation

Proper segregation of waste is the first critical step.

e Solid Waste: All disposable materials that have come into contact with Z-LEHD-FMK,
including gloves, pipette tips, vials, and contaminated lab paper, must be treated as
hazardous solid waste.[1]

e Liquid Waste: Unused or expired solutions of Z-LEHD-FMK, as well as solvents used for
cleaning contaminated glassware, must be collected as hazardous liquid waste.[1]

Waste Collection and Labeling

o Use designated, leak-proof, and clearly labeled hazardous waste containers.[1]

e The label must include:[1]
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The words "Hazardous Waste"

[e]

The full chemical name: "Z-LEHD-FMK"

o

[¢]

The concentration (if in solution)

The date of accumulation

[¢]

Inactivation of Liquid Waste (Recommended)

Due to the reactive nature of the fluoromethyl ketone (FMK) group, which acts as an
irreversible covalent inhibitor, chemical inactivation of liquid waste is recommended to reduce
its biological activity and potential environmental impact.[1]

Experimental Protocol for Inactivation:

e Prepare Inactivation Solution: In a chemical fume hood, prepare a fresh solution of 1 M
sodium hydroxide (NaOH) or a suitable commercial bleach solution (sodium hypochlorite).[1]
Use a 10-fold excess volume of the inactivation solution to the waste volume.[1]

 Inactivate Waste: Slowly add the Z-LEHD-FMK liquid waste to the inactivation solution while
stirring.[1] Allow a minimum reaction time of 1-2 hours.[1]

o Neutralization: After the inactivation period, neutralize the solution to a pH between 6.0 and
8.0 using an appropriate acid (e.g., 1 M HCI). Monitor the pH using pH strips or a calibrated
pH meter.[1]

Final Disposal

» Solid Waste: Seal the hazardous waste container and store it in a designated accumulation
area until it is collected by your institution's EHS department.[1]

 Inactivated Liquid Waste: Even after inactivation, the resulting solution should be collected in
a labeled hazardous waste container. Do not pour it down the drain unless explicitly
permitted by your local regulations and EHS office. This waste should be disposed of
through your institution's EHS department.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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